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Introduction

Strontium isotope analysis, specifically the measurement of the 8’Sr/2°Sr ratio, is a powerful
geochemical tracer with diverse applications in botany. This technique leverages the principle
that the isotopic composition of strontium (Sr) in a plant directly reflects the bioavailable Sr in
the soil and water where it grew. As &’Sr is formed by the radioactive decay of 8’Rb over
geological time, the 87Sr/8°Sr ratio varies depending on the age and composition of the
underlying bedrock. This unique isotopic fingerprint is transferred through the food chain with
negligible fractionation, making it an invaluable tool for geographical provenancing, ecological
studies, and ensuring the authenticity and traceability of plant-derived products, including
medicinal plants and raw materials for drug development.[1][2][3]

These application notes provide a comprehensive overview and detailed protocols for the
analysis of strontium isotopes in botanical samples, from sample collection to data
interpretation.

Core Principles

The utility of strontium isotopes in botanical analysis is founded on several key principles:
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Geological Dependence: The 87Sr/86Sr ratio in soils is primarily determined by the local
geology.[2] Weathering of rocks releases strontium into the soil, which is then taken up by
plants.

Isotopic Fingerprinting: Different geographical regions possess distinct 8’Sr/86Sr signatures,
creating a natural "isotopic map" or isoscape.[4]

No Significant Biological Fractionation: Plants absorb strontium from the soil and water
without significantly altering its isotopic ratio.[5][2][6] This means the 8’Sr/2°Sr ratio in a plant
is a direct reflection of the bioavailable strontium in its environment.[7]

Systemic Distribution: Once absorbed, strontium is distributed throughout the plant's tissues,
including roots, stems, leaves, flowers, and seeds.[1][8]

Applications in Research and Drug Development

The unique properties of strontium isotopes lend themselves to a variety of applications:

Geographical Provenancing of Medicinal Plants: Verifying the origin of herbal medicines is
crucial for ensuring their quality, safety, and efficacy, as the chemical composition of plants
can be influenced by their growing environment. Strontium isotope analysis can definitively
link a plant product to its claimed geographical source.[1][3]

Authentication of Raw Materials: In drug development, confirming the authenticity and
consistency of raw botanical materials is a critical quality control step. 87Sr/86Sr analysis can
be used to detect fraudulent labeling or contamination from other sources.

Paleo-environmental Reconstruction: The analysis of strontium isotopes in ancient plant
remains can provide insights into past environmental conditions and human activities.

Ecological and Migration Studies: Tracking the movement of herbivores and understanding
plant-soil interactions are other areas where strontium isotope analysis is applied.[5]

Experimental Protocols

The following sections outline the detailed methodologies for strontium isotope analysis in
botanical samples.
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Sample Collection and Preparation

Careful sample collection and preparation are paramount to obtaining accurate and reliable
results.

o Sample Types: A variety of plant tissues can be analyzed, including leaves, stems, roots,
seeds, and wood.[1][9] For processed materials, samples of the final product (e.g., powdered
herbs, extracts) can be used.

o Cleaning: It is crucial to remove any soil, dust, or other contaminants from the surface of the
plant material. This is typically achieved by rinsing with deionized water. For the best results,
make sure your samples are clean and free from soil, clay particles, calcite and other
detritus.[9]

» Drying: Samples should be dried to a constant weight to remove moisture. This can be done
in an oven at 60°C for 24-48 hours or by freeze-drying.[10]

e Homogenization: The dried plant material should be ground into a fine, homogeneous
powder using a mortar and pestle or a ball mill.[9][10] This ensures that the subsample taken
for analysis is representative of the entire sample.

Sample Digestion

The goal of digestion is to break down the organic matrix of the plant sample and bring the
strontium into solution. Complete digestion is critical for accurate results.[11]

o Acid Digestion: A common method involves digesting the powdered plant sample in a
mixture of strong acids, such as nitric acid (HNOs) and hydrochloric acid (HCI), often with the
addition of hydrofluoric acid (HF) to break down any silicate particles. Microwave digestion
systems can be used to accelerate this process.

e Dry Ashing: An alternative method is to ash the sample in a muffle furnace at a high
temperature (e.g., 550°C) to remove the organic matter, followed by dissolution of the ash in
acid.[9]

Protocol for Microwave Digestion:
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» Weigh approximately 0.1-0.5 g of the dried, homogenized plant powder into a clean
microwave digestion vessel.

e Add a mixture of concentrated nitric acid (e.g., 5 mL) and hydrochloric acid (e.g., 2 mL).

« If silicates are expected, carefully add a small amount of hydrofluoric acid (e.g., 0.5 mL).
(Caution: HF is extremely hazardous and requires special handling procedures).

o Seal the vessels and place them in the microwave digestion system.
o Follow the manufacturer's recommended program for plant material digestion.
 After digestion, allow the vessels to cool completely before opening in a fume hood.

e The resulting solution should be clear and free of any particulate matter.

Strontium Separation

To accurately measure the 87Sr/8°Sr ratio, strontium must be separated from other elements
that can cause isobaric interferences during mass spectrometric analysis, particularly Rubidium
(8’Rb). This is typically achieved using ion-exchange chromatography.

o Eichrom Sr Resin: A widely used method employs a strontium-selective resin, such as
Eichrom Sr Resin.[11][12][13] This resin has a high affinity for Sr in a nitric acid matrix,
allowing other elements to be washed away.

Protocol for Strontium Separation using Eichrom Sr Resin:

Condition a pre-packed Eichrom Sr Resin column by passing a specific volume of nitric acid
(e.g., 3M HNO3) through it.

o Evaporate the digested sample solution to dryness and redissolve it in a small volume of the
same concentration of nitric acid used for column conditioning.

o Load the sample solution onto the conditioned column.

e Wash the column with the same nitric acid solution to elute matrix elements such as Calcium
(Ca), Magnesium (Mg), and Potassium (K).
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 Elute the purified strontium from the column using a dilute acid or deionized water.

e Collect the Sr fraction in a clean vial.

Mass Spectrometry Analysis

The final step is the measurement of the strontium isotope ratios using a Multi-Collector
Inductively Coupled Plasma Mass Spectrometer (MC-ICP-MS).[5][11][14]

e Instrumentation: MC-ICP-MS provides high precision and accuracy for isotope ratio
measurements.

e Mass Bias Correction: Instrumental mass bias must be corrected for. This is typically done by
normalizing the measured ratios to a known, constant isotope ratio, such as 86Sr/88Sr =
0.1194.[5]

« Interference Correction: Any remaining isobaric interference from 8’Rb must be corrected for
by monitoring another Rb isotope (e.g., 8°Rb).

o Standard-Sample Bracketing: To ensure accuracy, the analysis of unknown samples is
typically bracketed by measurements of a certified strontium isotope standard, such as NIST
SRM 987.[11]

Data Presentation

Quantitative data from strontium isotope analysis is typically presented as the 87Sr/®6Sr ratio.
The following table provides an example of how this data can be structured.
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Analytical
Plant . . 87Sr/86Sr .
Sample ID ) Tissue Type Location . Uncertainty
Species Ratio
(20)
Panax Geumsan,
PL-001 ) Root 0.718542 0.000015
ginseng South Korea
Panax
PL-002 ) Root Jilin, China 0.712389 0.000012
ginseng
NIST SRM
Apple Leaf N/A 0.71398 0.00004
1515
o Bordeaux,
REF-01 Vitis vinifera Grape Must 0.70895 0.000010
France
Olea ] ]
REF-02 Olive Qil Tuscany, Italy  0.70872 0.000011
europaea

Note: The 8/Sr/86Sr ratio for NIST SRM 1515 is a reported literature value.[11] Other values are
hypothetical for illustrative purposes.

Visualization of the Analytical Workflow

The following diagram illustrates the key steps in the strontium isotope analysis workflow.

Caption: Workflow for Strontium Isotope Analysis in Botanical Samples.

Click to download full resolution via product page

Logical Relationship of Strontium Provenancing
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The following diagram illustrates the logical relationship underpinning the use of strontium
isotopes for geographical provenancing.
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Caption: The transfer of the 87Sr/86Sr signature from bedrock to plant products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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